Cas no 78540-45-1 (3-(4-methylphenyl)sulfanylpropan-1-amine)

3-(4-methylphenyl)sulfanylpropan-1-amine structure
78540-45-1 structure
Product Name:3-(4-methylphenyl)sulfanylpropan-1-amine
CAS No:78540-45-1
MF:C10H16ClNS
MW:217.75874042511
CID:882469
PubChem ID:24191634
Update Time:2025-04-19

3-(4-methylphenyl)sulfanylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylphenyl)sulfanylpropan-1-amine
    • DTXSID30638037
    • NSC125383
    • 3-[(4-Methylphenyl)sulfanyl]propan-1-amine--hydrogen chloride (1/1)
    • {3-[(4-methylphenyl)thio]propyl}amine hydrochloride
    • NSC-125383
    • 78540-45-1
    • Inchi: 1S/C10H15NS.ClH/c1-9-3-5-10(6-4-9)12-8-2-7-11;/h3-6H,2,7-8,11H2,1H3;1H
    • InChI Key: JBRDYOAKFNCAPM-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(C)=CC=1)CCCN

Computed Properties

  • Exact Mass: 217.0691984g/mol
  • Monoisotopic Mass: 217.0691984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3Ų
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